Cas no 52286-56-3 (Benzenesulfonic acid,octyl-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,octyl-, potassium salt (1:1)
• CAS No: 52286-56-3
• MF: C₁₄H₂₁KO₃S
• MW: 308.478044271469
• CID: 375366
• PubChem ID: 23688994
• Update Time: 2025-04-19

Benzenesulfonic acid,octyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,octyl-, potassium salt (1:1)
• potassium octylbenzenesulphonate
• potassium,2-octylbenzenesulfonate
• Benzenesulfonic acid, octyl-, potassium salt
• Potassium octylbenzenesulfonate
• SCHEMBL3213706
• EINECS 257-813-0
• Potassium 2-octylbenzene-1-sulfonate
• DTXSID50966662
• Benzenesulfonic acid, octyl-, potassium salt (1:1)
• NS00087908
• 52286-56-3

• Inchi： 1S/C14H22O3S.K/c1-2-3-4-5-6-7-10-13-11-8-9-12-14(13)18(15,16)17;/h8-9,11-12H,2-7,10H2,1H3,(H,15,16,17);/q;+1/p-1
• InChI Key： LHRDALCSHPMGJN-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC=CC=1CCCCCCCC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 309.09276
• Monoisotopic Mass: 308.084847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 43.37